molecular formula C13H16N2O B8283556 2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol

2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol

Cat. No.: B8283556
M. Wt: 216.28 g/mol
InChI Key: BKMFUMHVXCZNRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16N2O

Molecular Weight

216.28 g/mol

IUPAC Name

2-(2-benzyl-5-methylpyrazol-3-yl)ethanol

InChI

InChI=1S/C13H16N2O/c1-11-9-13(7-8-16)15(14-11)10-12-5-3-2-4-6-12/h2-6,9,16H,7-8,10H2,1H3

InChI Key

BKMFUMHVXCZNRE-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)CCO)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

LAH (250 mg, 6.6 mmol) was suspended in THF (18 ml) in an inert atmosphere and cooled to 0° C. followed by the dropwise addition of a solution of (2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester (1.07 g, 4.4 mmol) in THF (4 ml). Stirring was continued for 2 h at rt. At 0° C., water (0.25 ml), 15% aqueous NaOH-solution (0.25 ml) and again water (0.75 ml) were subsequently added. Stirring was continued for several hours followed by the addition of sodium sulfate and filtration. The filtrate was concentrated under reduced pressure to give 850 mg (89%) of 2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol directly used in the next step without further purification. LC-MS: tR=0.66 min; [M+H]+=217.15.
Name
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
1.07 g
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
18 mL
Type
solvent
Reaction Step Four
Name
Quantity
0.25 mL
Type
reactant
Reaction Step Five
Name
Quantity
0.75 mL
Type
solvent
Reaction Step Five
Name
Quantity
0.25 mL
Type
solvent
Reaction Step Five

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